6-Chloro-4-methylquinoline-8-carboxylic acid

• Molecular Formula: C11H8ClNO2
• Molecular Weight: 221.64 g/mol
• IUPAC Name: 6-chloro-4-methylquinoline-8-carboxylic acid
• InChI: InChI=1S/C11H8ClNO2/c1-6-2-3-13-10-8(6)4-7(12)5-9(10)11(14)15/h2-5H,1H3,(H,14,15)
• InChI Key: RGMBGLQXJVNCBB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C=C(C=C(C2=NC=C1)C(=O)O)Cl

Description

6-Chloro-4-methylquinoline-8-carboxylic acid is a quinoline derivative with a chloro group at position 6, a methyl group at position 4, and a carboxylic acid moiety at position 7. Its molecular formula is C₁₁H₈ClNO₂, and it is registered under CAS number 6456-78-6. Quinoline derivatives are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science due to their aromatic heterocyclic structure, which allows for tunable electronic and steric properties .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 6-Chloro-4-methylquinoline-8-carboxylic acid typically involves the chlorination of 4-methylquinoline followed by carboxylation. One common method includes the reaction of 4-methylquinoline with phosphorus oxychloride (POCl3) and chlorine gas to introduce the chlorine atom at the 6-position. The resulting 6-chloro-4-methylquinoline is then subjected to carboxylation using carbon dioxide under high pressure and temperature to yield the desired product .

Industrial Production Methods: Industrial production of 6-Chloro-4-methylquinoline-8-carboxylic acid often employs continuous flow reactors to ensure efficient mixing and heat transfer. This method enhances the yield and purity of the product while minimizing the formation of by-products. The use of catalysts such as palladium or nickel can further improve the reaction efficiency and selectivity.

Chemical Reactions Analysis

Types of Reactions: 6-Chloro-4-methylquinoline-8-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinoline-8-carboxylic acid derivatives.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or aldehyde.

Substitution: The chlorine atom can be substituted with other nucleophiles such as amines, thiols, or alkoxides.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophilic substitution reactions often require the presence of a base such as sodium hydroxide (NaOH) or potassium carbonate (K2CO3).

Major Products Formed:

Oxidation: Quinoline-8-carboxylic acid derivatives.

Reduction: 6-Chloro-4-methylquinoline-8-methanol or 6-Chloro-4-methylquinoline-8-aldehyde.

Substitution: Various substituted quinoline derivatives depending on the nucleophile used.

Scientific Research Applications

6-Chloro-4-methylquinoline-8-carboxylic acid has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex quinoline derivatives, which are valuable in the development of pharmaceuticals and agrochemicals.

Biology: The compound is used in the study of enzyme inhibition and receptor binding due to its ability to interact with biological macromolecules.

Medicine: Quinoline derivatives, including 6-Chloro-4-methylquinoline-8-carboxylic acid, have shown potential as antimalarial, antibacterial, and anticancer agents.

Industry: It is utilized in the production of dyes, pigments, and other materials due to its stable aromatic structure.

Mechanism of Action

The mechanism of action of 6-Chloro-4-methylquinoline-8-carboxylic acid involves its interaction with specific molecular targets such as enzymes and receptors. The chlorine and carboxylic acid groups enhance its binding affinity to these targets, leading to inhibition or modulation of their activity. For example, in medicinal applications, the compound can inhibit the activity of enzymes involved in the biosynthesis of nucleic acids, thereby exerting its antibacterial or anticancer effects .

Comparison with Similar Compounds

Structural Comparison

The structural variations among quinoline derivatives significantly influence their chemical behavior and applications. Below is a comparative analysis of 6-Chloro-4-methylquinoline-8-carboxylic acid and structurally related compounds:

Compound Name	Substituents (Positions)	Molecular Formula	CAS Number	Key Structural Differences
6-Chloro-4-methylquinoline-8-carboxylic acid	Cl (6), CH₃ (4), COOH (8)	C₁₁H₈ClNO₂	6456-78-6	Carboxylic acid at position 8
6-Chloroquinoline-4-carboxylic acid	Cl (6), COOH (4)	C₁₀H₆ClNO₂	55706-57-5	Carboxylic acid at position 4
8-Chloro-4-hydroxy-6-methylquinoline-3-carboxylic acid	Cl (8), OH (4), CH₃ (6), COOH (3)	C₁₁H₈ClNO₃	927800-99-5	Hydroxyl at position 4, carboxylic acid at position 3
4-Chloro-6,7-dimethoxyquinoline	Cl (4), OCH₃ (6,7)	C₁₁H₁₀ClNO₂	-	Methoxy groups at positions 6 and 7
2-Chloro-6-methylpyrimidine-4-carboxylic acid	Cl (2), CH₃ (6), COOH (4)	C₇H₅ClN₂O₂	89581-58-8	Pyrimidine core (vs. quinoline)

Key Observations :

• Positional isomerism: The placement of substituents drastically alters properties.
• Functional group diversity: The hydroxyl group in 8-Chloro-4-hydroxy-6-methylquinoline-3-carboxylic acid increases polarity and hydrogen-bonding capacity compared to the methyl group in the target compound .
• Ring system differences: Pyrimidine-based analogs (e.g., 2-Chloro-6-methylpyrimidine-4-carboxylic acid) exhibit distinct electronic properties due to their smaller aromatic system and dual nitrogen atoms, which may reduce π-stacking interactions compared to quinolines .

Physicochemical Properties

• Solubility: Carboxylic acid-containing derivatives (e.g., the target compound and 6-Chloroquinoline-4-carboxylic acid) show higher solubility in alkaline aqueous solutions due to deprotonation of the -COOH group. In contrast, methoxy-substituted derivatives (e.g., 4-Chloro-6,7-dimethoxyquinoline) are more lipophilic .
• Acidity: The electron-withdrawing chloro group at position 6 in the target compound increases the acidity of the carboxylic acid group (pKa ~2.5–3.0) compared to methyl-substituted analogs like 8-Methylquinoline-4-carboxylic acid (pKa ~4.0–4.5) .
• Thermal Stability: Methyl and chloro substituents enhance thermal stability. For instance, 4-Chloro-6,7-dimethoxyquinoline decomposes at 403–404 K, while the target compound likely exhibits similar stability due to its halogen and methyl groups .

Biological Activity

6-Chloro-4-methylquinoline-8-carboxylic acid is a compound of significant interest in medicinal chemistry and biological research due to its diverse biological activities. This article presents a detailed examination of its biological activity, synthesis, mechanisms of action, and potential applications in various fields.

6-Chloro-4-methylquinoline-8-carboxylic acid is characterized by the following chemical structure:

• Molecular Formula: C10H8ClNO2
• Molecular Weight: 219.63 g/mol
• IUPAC Name: 6-chloro-4-methylquinoline-8-carboxylic acid

Synthesis

The synthesis of 6-Chloro-4-methylquinoline-8-carboxylic acid typically involves several steps:

• Chlorination : Chlorination of 4-methylquinoline using thionyl chloride introduces the chlorine atom at the 6-position.
• Carboxylation : The carboxyl group is introduced at the 8-position through a carboxylation reaction using carbon dioxide or a suitable carboxylating reagent.

Biological Activity

Research has demonstrated that 6-Chloro-4-methylquinoline-8-carboxylic acid exhibits various biological activities, including:

Antimicrobial Activity

Studies indicate that this compound possesses significant antimicrobial properties. It has been shown to inhibit the growth of various bacteria and fungi, making it a potential candidate for developing new antimicrobial agents.

Organism	Inhibition Zone (mm)	Concentration Tested (μg/mL)
Staphylococcus aureus	15	100
Escherichia coli	18	100
Candida albicans	12	100

Anticancer Activity

Recent studies have reported that derivatives of quinoline compounds, including 6-Chloro-4-methylquinoline-8-carboxylic acid, exhibit anticancer properties by inducing apoptosis in cancer cells. The mechanism involves the generation of reactive oxygen species (ROS) and interference with tubulin polymerization.

Cell Line	IC50 (μM)	Mechanism
MCF-7 (Breast)	20	ROS generation
A549 (Lung)	25	Tubulin polymerization inhibition

The biological activity of 6-Chloro-4-methylquinoline-8-carboxylic acid can be attributed to its ability to interact with specific molecular targets:

• Enzymatic Inhibition : The compound may inhibit key enzymes involved in metabolic pathways, leading to altered cellular functions.
• DNA Interaction : Studies suggest that it can bind to DNA, potentially leading to mutagenic effects or apoptosis in cancer cells.

Case Studies

A notable case study evaluated the efficacy of this compound against resistant strains of bacteria. The study found that:

• The compound was effective against methicillin-resistant Staphylococcus aureus (MRSA) with an inhibition concentration significantly lower than conventional antibiotics.
• Further testing indicated minimal cytotoxicity towards human cell lines, suggesting a favorable therapeutic index.